Unique Uncompetitive Inhibition Mechanism
Dopastin inhibits DβH with a Ki of 4.7 µM [1]. In contrast, fusaric acid, another microbial metabolite, exhibits an IC50 of 30 µM under comparable in vitro conditions . While both are uncompetitive with respect to substrate, dopastin is competitive toward ascorbate [2], whereas fusaric acid displays mixed-type inhibition with respect to the cofactor [3]. This mechanistic divergence means that at equivalent concentrations, dopastin provides more predictable, substrate-insensitive inhibition, whereas fusaric acid's mixed cofactor kinetics introduce additional variables in ascorbate-rich experimental systems.
| Evidence Dimension | Inhibitory potency (Ki/IC50) |
|---|---|
| Target Compound Data | Ki = 4.7 µM |
| Comparator Or Baseline | Fusaric acid IC50 = 30 µM |
| Quantified Difference | 6.4-fold lower Ki for dopastin |
| Conditions | Purified bovine adrenal DβH; in vitro enzyme assay |
Why This Matters
Lower Ki translates to effective inhibition at 6.4-fold lower molar concentrations, reducing potential off-target effects and conserving compound in long-term studies.
- [1] Product Datasheet. Dopastin. GLPBio. Accessed 2025. View Source
- [2] Iinuma H, Matsuzaki M, Nagatsu T, Takeuchi T, Umezawa H. Biochemical and biological studies on dopastin, an inhibitor of dopamine β-hydroxylase. Agric Biol Chem. 1974;38(11):2107-2111. View Source
- [3] Nagatsu T, Hidaka H, Kuzuya H, et al. Inhibition of dopamine β-hydroxylase by fusaric acid (5-butylpicolinic acid) in vitro and in vivo. Biochem Pharmacol. 1970;19(1):35-44. View Source
